Cas no 898784-10-6 (2-(2-Bromophenyl)-3'-cyanoacetophenone)

• Product Name: 2-(2-Bromophenyl)-3'-cyanoacetophenone
• CAS No: 898784-10-6
• MF: C₁₅H₁₀BrNO
• MW: 300.15000295639
• MDL: MFCD02260721
• CID: 870991
• PubChem ID: 24723908
• Update Time: 2025-05-21

2-(2-Bromophenyl)-3'-cyanoacetophenone Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-bromophenyl)acetyl]benzonitrile
• 2-(2-Bromophenyl)-3'-cyanoacetophenone
• 2,7-DIMETHYL-3-(PIPERAZIN-1-YLMETHYL)IMIDAZO[1,2-A]PYRIDINE
• AKOS016019461
• MFCD02260721
• 898784-10-6
• DTXSID40642307
• 3-[(2-Bromophenyl)acetyl]benzonitrile

• MDL： MFCD02260721
• Inchi： 1S/C15H10BrNO/c16-14-7-2-1-5-12(14)9-15(18)13-6-3-4-11(8-13)10-17/h1-8H,9H2
• InChI Key： XPXOEIWMBBGJLE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 298.99500
• Monoisotopic Mass: 298.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.74618

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on 2-(2-Bromophenyl)-3'-cyanoacetophenone

2-(2-Bromophenyl)-3'-cyanoacetophenone: A Comprehensive Overview

2-(2-Bromophenyl)-3'-cyanoacetophenone (CAS No. 898784-10-6) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound, characterized by its unique structural features, has been extensively studied for its potential applications in drug discovery and advanced material development. The bromophenyl and cyanoacetophenone moieties within its structure contribute to its distinctive chemical properties, making it a valuable building block in modern chemical research.

The synthesis of 2-(2-Bromophenyl)-3'-cyanoacetophenone involves a series of precise organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity. This compound's ability to undergo further functionalization has made it a cornerstone in the development of novel pharmaceutical agents and advanced materials. For instance, its bromine atom can serve as a reactive site for cross-coupling reactions, facilitating the construction of complex molecular architectures.

One of the most promising applications of 2-(2-Bromophenyl)-3'-cyanoacetophenone lies in its role as an intermediate in drug design. The compound's cyano group and phenyl rings provide a versatile platform for exploring bioactive molecules. Recent studies have demonstrated its potential as a precursor for anti-cancer agents, where the compound's structural flexibility allows for the incorporation of various functional groups that enhance bioavailability and target specificity.

In addition to its pharmaceutical applications, 2-(2-Bromophenyl)-3'-cyanoacetophenone has shown remarkable potential in the field of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for industrial processes. Furthermore, researchers have explored its application in organic electronics, where the compound's electronic properties make it a candidate for use in flexible displays and photovoltaic devices.

The latest research on 2-(2-Bromophenyl)-3'-cyanoacetophenone has also delved into its environmental impact and degradation pathways. Studies have shown that the compound exhibits moderate biodegradability under specific conditions, which is crucial for assessing its safety in industrial and pharmaceutical applications. These findings underscore the importance of sustainable practices in the synthesis and utilization of such compounds.

In conclusion, 2-(2-Bromophenyl)-3'-cyanoacetophenone (CAS No. 898784-10-6) stands as a testament to the ingenuity of modern chemical research. Its unique structure, versatile reactivity, and wide-ranging applications position it as a key player in advancing scientific innovation across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to both academic and industrial sectors.